N-(cyanomethyl)-1,5-diphenyl-4,5-dihydro-1H-pyrazole-3-carboxamide

Specification

• CAS No.: 1333608-16-4
• Molecular Formula: C18H16N4O
• Molecular Weight: 304.353
• IUPAC Name: N-(cyanomethyl)-2,3-diphenyl-3,4-dihydropyrazole-5-carboxamide
• Standard InChI: InChI=1S/C18H16N4O/c19-11-12-20-18(23)16-13-17(14-7-3-1-4-8-14)22(21-16)15-9-5-2-6-10-15/h1-10,17H,12-13H2,(H,20,23)
• Standard InChI Key: YORXVQKFXOEWOL-UHFFFAOYSA-N
• SMILES: C1C(N(N=C1C(=O)NCC#N)C2=CC=CC=C2)C3=CC=CC=C3

Introduction

Overview of N-(cyanomethyl)-1,5-diphenyl-4,5-dihydro-1H-pyrazole-3-carboxamide

N-(cyanomethyl)-1,5-diphenyl-4,5-dihydro-1H-pyrazole-3-carboxamide is a synthetic compound belonging to the pyrazole class of heterocyclic compounds. Its chemical structure features a pyrazole ring substituted with a cyanomethyl group and two phenyl groups. The compound has garnered attention in medicinal chemistry due to its potential biological activities.

Synthesis and Reactions

The synthesis of N-(cyanomethyl)-1,5-diphenyl-4,5-dihydro-1H-pyrazole-3-carboxamide typically involves multi-step organic reactions that include the formation of the pyrazole ring followed by substitution reactions to introduce the cyanomethyl and phenyl groups.

Biological Activity

Research indicates that compounds within the pyrazole family exhibit a variety of biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

Table: Biological Activities of Pyrazole Derivatives

Activity Type	Example Compounds
Anti-inflammatory	Various pyrazoles
Anticancer	Pyrazole derivatives
Antimicrobial	Certain substituted pyrazoles

Applications in Research

N-(cyanomethyl)-1,5-diphenyl-4,5-dihydro-1H-pyrazole-3-carboxamide is being explored for its potential applications in drug development and as a scaffold for designing new therapeutic agents.

Safety and Handling

As with many chemical compounds, proper safety measures should be observed when handling N-(cyanomethyl)-1,5-diphenyl-4,5-dihydro-1H-pyrazole-3-carboxamide:

• Use personal protective equipment (PPE) such as gloves and goggles.

• Avoid inhalation and skin contact.

• Store in a cool, dry place away from incompatible substances.